Cas no 16460-86-9 (1-Pentanone, 1,3-diphenyl-, (3S)-)
16460-86-9 structure
Product Name:1-Pentanone, 1,3-diphenyl-, (3S)-
CAS No:16460-86-9
MF:C17H18O
MW:238.324224948883
CID:1348649
PubChem ID:9794723
Update Time:2025-04-20
1-Pentanone, 1,3-diphenyl-, (3S)- Chemical and Physical Properties
Names and Identifiers
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- 1-Pentanone, 1,3-diphenyl-, (3S)-
- (3S)-1,3-diphenylpentan-1-one
- 16460-86-9
- SCHEMBL12158645
- DTXSID40430807
-
- Inchi: 1S/C17H18O/c1-2-14(15-9-5-3-6-10-15)13-17(18)16-11-7-4-8-12-16/h3-12,14H,2,13H2,1H3/t14-/m0/s1
- InChI Key: KRUIOJKRONYXTA-AWEZNQCLSA-N
- SMILES: O=C(C1C=CC=CC=1)C[C@@H](C1C=CC=CC=1)CC
Computed Properties
- Exact Mass: 238.135765193g/mol
- Monoisotopic Mass: 238.135765193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 17.1Ų
1-Pentanone, 1,3-diphenyl-, (3S)- Related Literature
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
16460-86-9 (1-Pentanone, 1,3-diphenyl-, (3S)-) Related Products
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- 1671-75-6(1-Phenyl-1-heptanone)
- 120-46-7(Dibenzoylmethane)
- 1083-30-3(3-Phenylpropiophenone)
- 13211-01-3(1-1,1'-Biphenyl-4-yl-1-butanone)
- 1009-14-9(Valerophenone)
- 1671-77-8(4’-Methylvalerophenone)
- 495-40-9(N-Butyrophenone)
- 495-71-6(1,2-Dibenzoylethane)
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